Cas no 53504-41-9 (Polyurethane)

• Product Name: Polyurethane
• CAS No: 53504-41-9
• MF: C₂₅H₄₂N₂O₆
• MW: 466.6107878685
• CID: 369665
• PubChem ID: 62061
• Update Time: 2025-04-19

Polyurethane Chemical and Physical Properties

Names and Identifiers

• Polyurethane
• butane-1,4-diol
• butane-1,4-diol,1-isocyanato-4-[(4-isocyanatocyclohexyl)methyl]cyclohexane,oxepan-2-one
• SCHEMBL1091617
• 53504-41-9

• Inchi： 1S/C15H22N2O2.C6H10O2.C4H10O2/c18-10-16-14-5-1-12(2-6-14)9-13-3-7-15(8-4-13)17-11-19;7-6-4-2-1-3-5-8-6;5-3-1-2-4-6/h12-15H,1-9H2;1-5H2;5-6H,1-4H2
• InChI Key： ZECDNEGVMOSZJI-UHFFFAOYSA-N
• SMILES： O=C=NC1CCC(CC1)CC1CCC(CC1)N=C=O.O1C(CCCCC1)=O.OCCCCO

Computed Properties

• Exact Mass: 466.30446
• Monoisotopic Mass: 466.30428706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 438
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 126Ų

Experimental Properties

• PSA: 125.62